Cas no 1452487-86-3 ((Z)-Ethyl 3-((1r,4r)-4-(tert-butoxycarbonylamino)-cyclohexyl)acrylate)

• Product Name: (Z)-Ethyl 3-((1r,4r)-4-(tert-butoxycarbonylamino)-cyclohexyl)acrylate
• CAS No: 1452487-86-3
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 4700786
• Update Time: 2025-06-25

(Z)-Ethyl 3-((1r,4r)-4-(tert-butoxycarbonylamino)-cyclohexyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (Z)-Ethyl 3-((1r,4r)-4-(tert-butoxycarbonylamino)-cyclohexyl)acrylate
• (E)-Ethyl 3-((1r,4r)-4-(tert-butoxycarbonylamino)-cyclohexyl)acrylate
• Ethyl 3-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]prop-2-enoate

• Inchi： 1S/C16H27NO4/c1-5-20-14(18)11-8-12-6-9-13(10-7-12)17-15(19)21-16(2,3)4/h8,11-13H,5-7,9-10H2,1-4H3,(H,17,19)
• InChI Key： AKNKUWRVEHYGHU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(C=CC(=O)OCC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 376
• Topological Polar Surface Area: 64.599

Additional information on (Z)-Ethyl 3-((1r,4r)-4-(tert-butoxycarbonylamino)-cyclohexyl)acrylate

Comprehensive Overview of (Z)-Ethyl 3-((1r,4r)-4-(tert-butoxycarbonylamino)-cyclohexyl)acrylate (CAS No. 1452487-86-3)

The compound (Z)-Ethyl 3-((1r,4r)-4-(tert-butoxycarbonylamino)-cyclohexyl)acrylate (CAS No. 1452487-86-3) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique Z-configuration of the acrylate group, coupled with a tert-butoxycarbonyl (Boc)-protected amine on a cyclohexyl scaffold, making it a valuable intermediate for drug discovery and peptide chemistry. Its structural complexity and functional group diversity have garnered attention in the development of targeted therapies and bioconjugation strategies.

In recent years, the demand for Boc-protected intermediates like 1452487-86-3 has surged due to their role in prodrug design and controlled-release formulations. Researchers are particularly interested in its stereoselective synthesis, as the (1r,4r)-cyclohexyl configuration influences bioavailability and binding affinity in enzyme inhibitors. The compound’s ethyl acrylate moiety also enables Michael addition reactions, a hotspot in click chemistry and polymer science.

From an industrial perspective, CAS 1452487-86-3 aligns with trends in green chemistry, as its synthesis often employs catalytic asymmetric methods to minimize waste. Analytical techniques such as HPLC and NMR are critical for verifying its purity, especially given its use in high-throughput screening (HTS) libraries. Discussions in forums frequently highlight its potential in cancer research, with queries like “Boc-protected cyclohexyl derivatives in kinase inhibitors” reflecting user interest.

The stability of (Z)-Ethyl 3-((1r,4r)-4-(tert-butoxycarbonylamino)-cyclohexyl)acrylate under various pH conditions makes it suitable for oral drug delivery systems. Patent literature reveals its utility in peptide mimetics, addressing challenges like metabolic degradation. SEO-driven searches often include terms such as “buy Boc-cyclohexyl acrylate” or “Z-configured acrylate applications,” underscoring its commercial relevance.

Future directions for this compound may involve nanocarrier functionalization or photodynamic therapy, areas where its lipophilicity and reactivity offer advantages. As synthetic methodologies evolve, CAS 1452487-86-3 is poised to remain a cornerstone in medicinal chemistry innovation.